2-((4-fluorophenyl)thio)-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]acetamide
• InChI: InChI=1S/C18H16FN3O3S/c19-13-3-5-14(6-4-13)26-12-17(23)20-9-10-22-18(24)8-7-15(21-22)16-2-1-11-25-16/h1-8,11H,9-10,12H2,(H,20,23)
• InChI Key: DXQGGXGBLOGAFM-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NN(C(=O)C=C2)CCNC(=O)CSC3=CC=C(C=C3)F
• Molecular Formula: C18H16FN3O3S
• Molecular Weight: 373.4 g/mol

Description

2-((4-fluorophenyl)thio)-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C18H16FN3O3S and its molecular weight is 373.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Synthesis and Characterization : A study focused on the synthesis and characterization of a quinazolinone-based derivative, showcasing an efficient process for preparing compounds with potential biological activities. This derivative was synthesized using the S-arylation method and characterized through various analytical techniques, including NMR, Raman, and infrared spectroscopy (Riadi et al., 2021). Such methodologies could be relevant for synthesizing and understanding the properties of "2-((4-fluorophenyl)thio)-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide".

• Anticancer Activity : The same study by Riadi et al. (2021) also evaluated the cytotoxic activity of their synthesized compound against various human cancer cell lines, demonstrating potent activity. This suggests that compounds with similar structures could have applications in cancer research, potentially offering new pathways for developing anticancer agents.

Structural Analysis and Applications

• Crystal Structure Analysis : Another study reported the synthesis and crystal structure of a thiophene-based compound. Understanding the crystal structure is crucial for the development of pharmaceuticals and materials science applications. The detailed structural analysis provides insights into the molecular interactions and stability of such compounds (Nagaraju et al., 2018).

• Heterocyclic Compounds and Biological Activities : The creation of substituted thiophenes and their broad spectrum of biological activities, including antimicrobial, antifungal, and antiproliferative effects, highlights the significance of heterocyclic compounds in pharmaceutical research (Nagaraju et al., 2018). These findings suggest that exploring the applications of "this compound" in similar domains could be fruitful.